6-Bromo-3-fluoro-2-methoxypyridine

• Molecular Formula: C6H5BrFNO
• Molecular Weight: 206.01 g/mol
• IUPAC Name: 6-bromo-3-fluoro-2-methoxypyridine
• InChI: InChI=1S/C6H5BrFNO/c1-10-6-4(8)2-3-5(7)9-6/h2-3H,1H3
• InChI Key: IYWPAMSZIXJNPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)Br)F

Description

6-Bromo-3-fluoro-2-methoxypyridine is a halogenated pyridine derivative characterized by bromine (Br) at position 6, fluorine (F) at position 3, and a methoxy (-OMe) group at position 2. Its synthesis involves bromination and nucleophilic substitution starting from 3-aminopyridine, followed by diazotization to introduce the fluorine atom . Key advancements include solvent optimization in the nucleophilic substitution step, achieving a yield of 90.1% without requiring column chromatography or recrystallization . Structural confirmation is performed via NMR and LC-MS, ensuring high purity and reproducibility.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromo-3-fluoro-2-methoxypyridine typically involves multiple steps starting from 3-aminopyridine. The process includes bromination, nucleophilic substitution, and diazotization reactions . The bromination of 3-aminopyridine yields 6-bromo-2-methoxyl-3-aminopyridine, which is then subjected to nucleophilic substitution to introduce the methoxy group. Finally, a diazotization reaction is performed to replace the amino group with a fluorine atom .

Industrial Production Methods: In industrial settings, the synthesis of 6-Bromo-3-fluoro-2-methoxypyridine is optimized to enhance yield and efficiency. The bromination step is carefully controlled to avoid over-bromination, and the use of optimized solvents and catalysts can significantly improve the overall yield, reaching up to 90.1% .

Chemical Reactions Analysis

Types of Reactions: 6-Bromo-3-fluoro-2-methoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be replaced by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions:

Suzuki-Miyaura Coupling: This reaction involves the use of palladium catalysts and boron reagents to form carbon-carbon bonds.

Nucleophilic Substitution: Common reagents include sodium methoxide and other nucleophiles that can replace the halogen atoms.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can yield various substituted pyridines, while nucleophilic substitution can produce different methoxy and fluoro derivatives .

Scientific Research Applications

6-Bromo-3-fluoro-2-methoxypyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its role as an inhibitor in biochemical pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes and receptors.

Industry: It is used in the production of agrochemicals, pharmaceuticals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 6-Bromo-3-fluoro-2-methoxypyridine involves its interaction with specific molecular targets and pathways. For instance, it can act as an inhibitor of certain enzymes by binding to their active sites and blocking their activity . The exact molecular targets and pathways depend on the specific application and the structure of the compound being studied.

Comparison with Similar Compounds

Structural Analogues and Similarity Scores

The following table summarizes structurally related pyridine derivatives, highlighting substituent patterns and similarity scores (where available):

Compound Name	CAS Number	Substituents	Similarity Score	Key Differences
6-Bromo-3-fluoro-2-methoxypyridine	-	Br (6), F (3), OMe (2)	-	Target compound
5-Bromo-6-methoxypyridin-3-amine	53242-18-5	Br (5), OMe (6), NH2 (3)	0.82	Amino group at position 3
3-Bromo-5-fluoro-2-methoxypyridine	884494-81-9	Br (3), F (5), OMe (2)	0.76	Halogen positions reversed
3-Bromo-6-chloro-2-methoxypyridine	1211526-62-3	Br (3), Cl (6), OMe (2)	-	Chlorine substituent at position 6
2-Bromo-4,5-dichloro-6-iodo-3-methoxypyridine	1305324-56-4	Br (2), Cl (4,5), I (6), OMe (3)	-	Multiple halogens, higher molecular weight

Notes:

• Similarity scores (0–1 scale) are derived from structural alignment algorithms, reflecting positional and functional group overlap .
• Compounds like 5-Bromo-6-methoxypyridin-3-amine (similarity 0.82) share a methoxy group and bromine but replace fluorine with an amino group, altering reactivity in nucleophilic reactions .
• 3-Bromo-5-fluoro-2-methoxypyridine (similarity 0.76) demonstrates how halogen positioning affects electronic properties: fluorine at position 5 reduces ring electron density compared to position 3 in the target compound .

Key Research Findings

Synthetic Efficiency : The target compound’s synthesis avoids costly purification steps, contrasting with 5-Bromo-6-methoxy-3-nitropyridin-2-amine (CAS 1017782-09-0), which requires nitration and subsequent reduction .

Halogen Positioning : Fluorine at position 3 in the target compound provides a unique electronic profile compared to 3-Bromo-5-fluoro-2-methoxypyridine , where fluorine at position 5 may reduce resonance stabilization .

Biological Activity

6-Bromo-3-fluoro-2-methoxypyridine is a halogenated pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a methoxy group at the 2-position, a bromine atom at the 6-position, and a fluorine atom at the 3-position of the pyridine ring. Its unique structure may contribute to various pharmacological properties, including antimicrobial and anticancer activities.

The molecular formula of 6-Bromo-3-fluoro-2-methoxypyridine is C₆H₄BrFNO, with a molecular weight of approximately 206.02 g/mol. The presence of halogen substituents (bromine and fluorine) enhances its lipophilicity and reactivity, which are critical factors in its biological interactions.

Antimicrobial Activity

Pyridine derivatives, including 6-Bromo-3-fluoro-2-methoxypyridine, have been studied for their antimicrobial properties. Research indicates that compounds with similar structures exhibit significant antibacterial and antifungal activities. For instance, certain halogenated pyridines have shown effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains of bacteria .

Compound	Activity	Target Organisms
6-Bromo-3-fluoro-2-methoxypyridine	Antibacterial	MRSA, VRE
5-Bromo-4-chloro-2-methoxypyridine	Antifungal	Candida spp., Aspergillus spp.
6-Chloro-3-bromo-2-methoxypyridine	Antiviral	Influenza virus

Anticancer Potential

The anticancer potential of halogenated pyridines has been explored in various studies. Compounds similar to 6-Bromo-3-fluoro-2-methoxypyridine have demonstrated cytotoxic effects against different cancer cell lines. For example, modifications on the pyridine ring can lead to enhanced activity against breast cancer and leukemia cell lines .

Case Studies

• Study on Antimicrobial Efficacy : A recent study evaluated the efficacy of various pyridine derivatives against resistant bacterial strains. The results indicated that 6-Bromo-3-fluoro-2-methoxypyridine exhibited notable activity against MRSA with an MIC (minimum inhibitory concentration) value comparable to that of established antibiotics .
• Cytotoxicity Assay : In vitro assays conducted on human cancer cell lines revealed that compounds structurally related to 6-Bromo-3-fluoro-2-methoxypyridine showed significant cytotoxicity, with IC50 values indicating potential for further development as anticancer agents .

The biological activity of 6-Bromo-3-fluoro-2-methoxypyridine is hypothesized to involve:

• Inhibition of Enzyme Activity : Similar compounds have been shown to inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Interaction with Receptors : Some studies suggest that these compounds may act as antagonists at specific neurotransmitter receptors, contributing to their therapeutic effects in neuropharmacology .